Cas no 1606090-18-9 (2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide)

• Product Name: 2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide
• CAS No: 1606090-18-9
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 6234316
• PubChem ID: 61278175
• Update Time: 2025-06-15

2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 1606090-18-9
• AKOS010530404
• EN300-713610
• 2-METHOXY-N-(PIPERIDIN-4-YL)-N-PROPYLACETAMIDE
• 2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide

• Inchi： 1S/C11H22N2O2/c1-3-8-13(11(14)9-15-2)10-4-6-12-7-5-10/h10,12H,3-9H2,1-2H3
• InChI Key： WCRQCZBNPGXIKW-UHFFFAOYSA-N
• SMILES： O=C(COC)N(CCC)C1CCNCC1

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide

Comprehensive Overview of 2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide (CAS No. 1606090-18-9)

2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide (CAS No. 1606090-18-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique piperidine and acetamide moieties, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity. The compound's methoxy and propyl groups further contribute to its physicochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for piperidine derivatives like 2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide has surged due to their role in developing central nervous system (CNS) therapeutics. With the growing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's, this compound is being studied for its potential to cross the blood-brain barrier (BBB). Its N-propylacetamide moiety is particularly noteworthy, as similar structures have shown promise in modulating neurotransmitter activity. These attributes align with current trends in precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

The synthesis of 2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide involves multi-step organic reactions, often starting with piperidin-4-amine as a precursor. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity, a critical factor for pharmaceutical applications. Given the rise of AI-driven drug design, computational tools are increasingly used to predict the compound's interactions with biological targets. This synergy between wet-lab and in-silico methods reflects the industry's shift toward high-throughput screening and rational drug development.

Another area of interest is the compound's potential role in epigenetic modulation. As epigenetic therapies gain traction for cancer and metabolic disorders, researchers are investigating whether 2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide can influence histone deacetylase (HDAC) activity. Such studies are part of broader efforts to address drug resistance and personalized treatment strategies, which dominate academic and industrial discourse. The compound's logP value and hydrogen bonding capacity are also analyzed to optimize its pharmacokinetic profile.

From a commercial perspective, CAS No. 1606090-18-9 is listed by several specialty chemical suppliers, catering to the needs of contract research organizations (CROs) and pharmaceutical innovators. Its pricing and availability are influenced by factors like scale-up challenges and regulatory compliance, topics frequently queried in procurement circles. Additionally, the compound's stability under various storage conditions is a common concern, prompting studies on its degradation pathways and excipient compatibility.

In summary, 2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide exemplifies the intersection of synthetic chemistry and biomedical innovation. Its relevance to CNS drug development, epigenetics, and computational modeling ensures its continued prominence in scientific literature. As the pharmaceutical industry evolves, this compound will likely remain a focal point for researchers aiming to tackle unmet medical needs through structure-activity relationship (SAR) optimization and translational research.